Cas no 174873-81-5 (1-chloro-8-methyl-isoquinoline)

• Product Name: 1-chloro-8-methyl-isoquinoline
• CAS No: 174873-81-5
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD14702550
• CID: 1084756
• PubChem ID: 15264480
• Update Time: 2025-04-20

1-chloro-8-methyl-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpyridine-2,3-dicarboxylic acid
• 1-chloro-8-methylisoquinoline
• 1-CHLORO-8-METHYL-ISOQUINOLINE
• EN300-121715
• MFCD14702550
• 174873-81-5
• SCHEMBL1536351
• DB-103187
• BS-11758
• 1-Chrolo-8-Methylisoquinoline
• AKOS015995900
• DTXSID40570671
• E87412
• MB13685
• SY143826
• CS-0224899
• 1-chloro-8-methyl-isoquinoline

• MDL： MFCD14702550
• Inchi： 1S/C10H8ClN/c1-7-3-2-4-8-5-6-12-10(11)9(7)8/h2-6H,1H3
• InChI Key： NUJXXDFSXKXXLS-UHFFFAOYSA-N
• SMILES： ClC1C2C(C)=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives